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A deep dive into the performance of Reactive Red 120, 195, and 239 for researchers and

dyeing industry professionals. This guide provides a comparative analysis of the exhaustion

and fixation rates of three commonly used reactive red dyes: C.I. Reactive Red 120, C.I.

Reactive Red 195, and C.I. Reactive Red 239. The selection of an appropriate dye is critical in

the textile industry to ensure vibrant and lasting coloration, optimize process efficiency, and

minimize environmental impact. This document summarizes key performance indicators for

these dyes, supported by experimental data, to aid in informed decision-making.

Overview of Reactive Red Dyes
Reactive dyes are a popular class of colorants for cellulosic fibers like cotton due to their ability

to form a covalent bond with the fiber, resulting in excellent wash fastness. The performance of

a reactive dye is primarily evaluated by its exhaustion and fixation rates.

Exhaustion refers to the migration of the dye from the dyebath onto the fiber. It is influenced

by factors such as electrolyte concentration, temperature, and liquor ratio.

Fixation is the chemical reaction between the dye and the fiber, forming a stable covalent

bond. This step is highly dependent on pH (alkali presence) and temperature.

This guide focuses on three key reactive red dyes:

C.I. Reactive Red 120: A bifunctional dye known for its high reactivity.
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C.I. Reactive Red 195: A widely used bifunctional dye with a vinyl sulfone and a

monochlorotriazine reactive group.

C.I. Reactive Red 239: A vinyl sulfone-based dye.

Comparative Performance Data
The following table summarizes the exhaustion and fixation rates of the three reactive red dyes

based on available literature. It is important to note that direct comparative studies under

identical conditions are limited, and the data presented is a compilation from various sources.

The experimental conditions for each study are provided to give context to the results.

Dye Substrate
Dyeing
Conditions

Exhaustion
(%)

Fixation (%) Reference

C.I. Reactive

Red 120
Cotton

Temperature:

90-130°C,

pH: <10

>95% (in

non-aqueous

system)

~90% (in

non-aqueous

system)

[1][2]

C.I. Reactive

Red 195
Cotton

Temp: 70°C,

Time: 30 min,

pH: 10.5,

Salt: 50 g/L,

Alkali: 12 g/L,

Liquor Ratio:

1:7

~85-95% ~70-85% [3]

Remazol Red

RR*

Knitted

Cotton

0.5-3%

shade, Salt:

30-60 g/L,

Alkali: 5 g/L

~80-90% ~83-92% [4]

Note: Remazol Red RR is a commercial name and is often associated with vinyl sulfone dyes,

showing performance characteristics that may be comparable to the other dyes listed.
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The efficiency of the dyeing process is governed by several key parameters that influence the

exhaustion and fixation of reactive dyes. Understanding and controlling these factors is crucial

for achieving optimal and reproducible results.

Logical Relationship of Dyeing Process
Caption: Logical flow of the reactive dyeing process.

Experimental Protocol: Determination of Exhaustion
and Fixation Rates
This section provides a detailed methodology for the spectrophotometric determination of the

exhaustion and fixation rates of reactive dyes on cotton fabric.

Materials and Equipment
Spectrophotometer (UV-Vis)

Laboratory dyeing machine

Cotton fabric (scoured and bleached)

Reactive dye (e.g., Reactive Red 120, 195, or 239)

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Deionized water

Volumetric flasks, pipettes, and cuvettes

Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Dye Stock Solution Prepare Calibration Standards Generate Calibration Curve

Measure Absorbance of Aliquots

Prepare Dyebath
(Dye, Water, Salt)

Add Cotton Fabric

Exhaustion Phase
(Controlled Temperature & Time)

Collect Aliquot 1
(After Exhaustion)

Add Alkali

Fixation Phase
(Controlled Temperature & Time)

Collect Aliquot 2
(After Fixation) Wash Dyed Fabric

Calculate Dye Concentrations

Calculate Exhaustion Rate Calculate Fixation Rate

Collect Wash Liquor

Measure Absorbance of Wash Liquor

Click to download full resolution via product page

Caption: Experimental workflow for determining exhaustion and fixation rates.
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Detailed Procedure
Step 1: Preparation of Calibration Curve

Prepare a stock solution of the reactive dye of a known concentration (e.g., 1 g/L) in

deionized water.

From the stock solution, prepare a series of standard solutions of decreasing concentrations.

Measure the absorbance of each standard solution at the maximum absorption wavelength

(λmax) of the dye using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to create a calibration curve.

Step 2: Dyeing Procedure

Prepare a dyebath containing the required amount of dye, water, and electrolyte (e.g., 50 g/L

NaCl). The liquor ratio (ratio of the weight of the goods to the volume of the dyebath) should

be kept constant (e.g., 1:20).

Place the pre-weighed cotton fabric sample in the dyebath.

Start the dyeing program. Ramp the temperature to the desired exhaustion temperature

(e.g., 60°C) and hold for a specified time (e.g., 30 minutes).

After the exhaustion phase, take an aliquot of the dyebath.

Add the required amount of alkali (e.g., 20 g/L Na₂CO₃) to the dyebath to initiate fixation.

Continue the dyeing at the fixation temperature (e.g., 60°C) for the specified time (e.g., 60

minutes).

After fixation, take another aliquot from the dyebath.

Step 3: Calculation of Exhaustion Rate

Measure the absorbance of the aliquot taken after the exhaustion phase.
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Using the calibration curve, determine the concentration of the dye remaining in the dyebath

(C_exhausted).

Calculate the exhaustion rate (%E) using the following formula:

%E = [(C_initial - C_exhausted) / C_initial] * 100

where C_initial is the initial concentration of the dye in the dyebath.

Step 4: Calculation of Fixation Rate

Thoroughly wash the dyed fabric with cold and hot water to remove any unfixed dye. A

standard soaping procedure can also be followed.

Collect all the wash liquors and measure the total volume.

Measure the absorbance of the combined wash liquor.

Determine the concentration of the hydrolyzed dye in the wash liquor (C_hydrolyzed) using

the calibration curve.

Calculate the amount of unfixed dye.

The amount of fixed dye is the difference between the amount of exhausted dye and the

amount of unfixed (hydrolyzed) dye.

Calculate the fixation rate (%F) as a percentage of the exhausted dye:

%F = [(Amount of exhausted dye - Amount of unfixed dye) / Amount of exhausted dye] * 100

Alternatively, fixation can be expressed as a percentage of the initial dye applied.

Conclusion
The selection of a reactive red dye is a multifaceted decision that depends on the desired

shade, required fastness properties, and the specific application process. While C.I. Reactive

Red 195 is a versatile and well-documented option, C.I. Reactive Red 120 shows potential for

high fixation, particularly in innovative non-aqueous dyeing systems. The performance of C.I.
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Reactive Red 239 would benefit from more extensive comparative studies. The provided

experimental protocol offers a standardized method for researchers and industry professionals

to conduct their own benchmarking studies, leading to more optimized and sustainable dyeing

processes. It is recommended to perform in-house evaluations under specific production

conditions to make the most informed dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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